molecular formula C12H13BrN2O2S B2444787 N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide CAS No. 864975-83-7

N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide

Cat. No. B2444787
CAS RN: 864975-83-7
M. Wt: 329.21
InChI Key: OGYYNGQCAHTWIO-OWBHPGMISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the family of benzothiazoles and has been synthesized using different methods.

Scientific Research Applications

Antimicrobial Activity

Compounds synthesized from 2-bromo-N-(phenylsulfonyl)acetamide derivatives, including aminothiazole, amino-oxazole, and benzothiazol-2-ylthio derivatives, have demonstrated good antimicrobial activity. Specifically, compounds with a benzothiazol-2-ylidene moiety have shown high activity against various microbial strains, indicating potential applications in developing new antimicrobial agents (Fahim & Ismael, 2019).

Photovoltaic Efficiency and Ligand-Protein Interactions

Benzothiazolinone acetamide analogs have been explored for their photovoltaic efficiency and potential as photosensitizers in dye-sensitized solar cells (DSSCs). They exhibit good light harvesting efficiency (LHE) and free energy of electron injection, making them suitable for photo-voltaic applications. Additionally, their interaction with proteins like Cyclooxygenase 1 (COX1) has been studied, indicating potential biomedical applications (Mary et al., 2020).

Antitumor Activity

Various acetamide derivatives, including those with a benzothiazol-2-yl moiety, have been synthesized and evaluated for their antitumor activities. Certain compounds have shown potent antiproliferative activity against different cancer cell lines, such as human cervical cancer (HeLa) and human lung cancer (A549) cells, suggesting their potential in cancer therapy (Wu et al., 2017).

Antioxidant and Anti-inflammatory Compounds

A series of N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Compounds have shown good efficacy in DPPH radical scavenging and anti-inflammatory activities, suggesting their application in developing treatments for oxidative stress and inflammation-related conditions (Koppireddi et al., 2013).

Antibacterial and Cytotoxic Activities

N-Heterocyclic carbene-silver complexes derived from benzothiazol-2-yl acetamide have been synthesized and shown to exhibit high antibacterial activity against both Gram-negative and Gram-positive bacteria. Additionally, their cytotoxicity was evaluated, indicating potential applications in antimicrobial treatments and possibly in cancer research (Patil et al., 2010).

properties

IUPAC Name

N-[6-bromo-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H13BrN2O2S/c1-8(16)14-12-15(5-6-17-2)10-4-3-9(13)7-11(10)18-12/h3-4,7H,5-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OGYYNGQCAHTWIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)N=C1N(C2=C(S1)C=C(C=C2)Br)CCOC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H13BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.